Cas no 169696-83-7 (3,5-Bis(methylsulfonyl)benzonitrile)

3,5-Bis(methylsulfonyl)benzonitrile structure
169696-83-7 structure
Product Name:3,5-Bis(methylsulfonyl)benzonitrile
CAS No:169696-83-7
MF:C9H9NO4S2
MW:259.30205988884
CID:135924
PubChem ID:2761101
Update Time:2025-04-19

3,5-Bis(methylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,5-Bis(methylsulfonyl)benzonitrile
    • Benzonitrile, 2,5-bis[(methylsulfonyl)oxy]-
    • 3,5-BIS(METHYLSULPHONYL)BENZONITRILE
    • 849924-84-1
    • MFCD04037977
    • CS-0365848
    • 3,5-dimethanesulfonylbenzonitrile
    • AKOS015852475
    • 169696-83-7
    • DTXSID201294169
    • Inchi: 1S/C9H9NO4S2/c1-15(11,12)8-3-7(6-10)4-9(5-8)16(2,13)14/h3-5H,1-2H3
    • InChI Key: RZFPKGRAQZGUPA-UHFFFAOYSA-N
    • SMILES: S(C)(C1C=C(C#N)C=C(C=1)S(C)(=O)=O)(=O)=O

Computed Properties

  • Exact Mass: 258.99700
  • Monoisotopic Mass: 258.99730012g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.83000
  • LogP: 2.52688

3,5-Bis(methylsulfonyl)benzonitrile Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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